molecular formula C11H14BrNO B13226696 3-(4-Bromophenyl)piperidin-3-ol

3-(4-Bromophenyl)piperidin-3-ol

Cat. No.: B13226696
M. Wt: 256.14 g/mol
InChI Key: PXZFRJFAZZTCAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Bromophenyl)piperidin-3-ol (CAS: 1398331-08-2) is a piperidine derivative featuring a hydroxyl group at position 3 of the piperidine ring and a 4-bromophenyl substituent at position 1 (based on IUPAC numbering). Its molecular formula is C₁₁H₁₄BrNO, with a molecular weight of 256.14 g/mol . This compound is of interest in medicinal chemistry due to its structural similarity to pharmacologically active piperidine derivatives, which are often explored for anti-inflammatory, antiviral, and antifibrotic applications.

Properties

Molecular Formula

C11H14BrNO

Molecular Weight

256.14 g/mol

IUPAC Name

3-(4-bromophenyl)piperidin-3-ol

InChI

InChI=1S/C11H14BrNO/c12-10-4-2-9(3-5-10)11(14)6-1-7-13-8-11/h2-5,13-14H,1,6-8H2

InChI Key

PXZFRJFAZZTCAE-UHFFFAOYSA-N

Canonical SMILES

C1CC(CNC1)(C2=CC=C(C=C2)Br)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-Bromophenyl)piperidin-3-ol typically involves the bromination of 3-(4-aminophenyl)piperidine followed by a diazo reaction. The process can be summarized as follows:

Industrial Production Methods: The industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. The reaction conditions are carefully controlled to ensure high yield and purity. The process is designed to be cost-effective and scalable, making it suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 3-(4-Bromophenyl)piperidin-3-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone.

    Reduction: The bromophenyl group can be reduced to a phenyl group.

    Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

3-(4-Bromophenyl)piperidin-3-ol has a wide range of applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)piperidin-3-ol involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity. For example, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing cellular signaling pathways. The exact mechanism depends on the specific application and target .

Comparison with Similar Compounds

Anti-Inflammatory Piperidine and Oxadiazole Derivatives

Several piperidine- and oxadiazole-containing compounds with bromophenyl or related aryl groups have been studied for anti-inflammatory activity:

Compound Structure Biological Activity Key Data Reference
3-(4-Bromophenyl)piperidin-3-ol Piperidine-3-ol with 4-bromophenyl at position 1 Limited direct data, but structural analogs suggest anti-inflammatory potential Molecular weight: 256.14 g/mol; CAS: 1398331-08-2
1,3,4-Oxadiazole derivatives (IIIa, IIIb) 4-Bromophenyl linked to oxadiazole and substituted aryl groups Carrageenan-induced paw edema inhibition: 59.5% (IIIa), 61.9% (IIIb) at 100 mg/kg SI (severity index): 0.75 (IIIa), 0.83 (IIIb) vs. indomethacin (SI = 2.67)
Brodifacoum and Difethialone 4-Bromophenyl-tetralin/chromenone hybrids Suppression of LPS-induced NO generation (anti-inflammatory markers) Synthesized via acylation, cyclization, and coupling reactions

Key Findings :

  • The oxadiazole derivatives (IIIa, IIIb) exhibit anti-inflammatory efficacy comparable to indomethacin but with lower toxicity (lower SI values) .

Antiviral Piperidine Derivatives

Piperidine derivatives with bromophenyl or hydroxypiperidine moieties have shown antiviral activity:

Compound Structure Biological Activity Key Data Reference
K22 (Anti-CoV compound) (Z)-N-[3-[4-(4-bromophenyl)-4-hydroxypiperidin-1-yl]-3-oxo-1-phenylprop-1-en-2-yl]benzamide Antiviral activity against coronaviruses EC₅₀ = 5.5 μM
Bersiporocin Piperidin-3-ol with dichlorobenzimidazolylpropyl group Prolyl-tRNA synthetase inhibitor (antifibrotic) Proposed INN by WHO (2021); CAS: 2241808-52-4

Key Findings :

  • K22, containing a 4-bromophenyl-hydroxypiperidine core, demonstrates potent inhibition of coronavirus replication .
  • Bersiporocin highlights the therapeutic versatility of piperidin-3-ol scaffolds but targets a different pathway (antifibrotic vs. antiviral) .

Structural Analogs with Varied Aryl Substituents

Substitution of the bromophenyl group with other aryl moieties alters pharmacological profiles:

Compound Structure Biological Activity Key Data Reference
2-(2-(3-(4-Chlorophenyl)acryloyl)phenoxy)-N,N-diphenylacetamide Chlorophenyl-acryloyl-phenoxy acetamide Anti-inflammatory (mechanism under study) Synthesized via chalcone coupling reactions
(2R,3S)-2-(3-(4,5-Dichlorobenzimidazolyl)propyl)piperidin-3-ol Piperidin-3-ol with dichlorobenzimidazolylpropyl group Crystalline salt forms for improved stability Patented acid addition salts (2022–2024)

Key Findings :

  • Chlorophenyl and dichlorobenzimidazolyl substituents enhance stability and target specificity but may reduce anti-inflammatory efficacy compared to bromophenyl analogs .

Biological Activity

3-(4-Bromophenyl)piperidin-3-ol is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

3-(4-Bromophenyl)piperidin-3-ol is characterized by a piperidine ring substituted with a bromophenyl group. The synthesis typically involves the bromination of 3-(4-aminophenyl)piperidine followed by diazotization and subsequent reactions to yield the final product. The compound can undergo various chemical transformations, including oxidation, reduction, and nucleophilic substitution, which are essential for its functional applications in biological systems.

Antimicrobial Properties

Research indicates that 3-(4-Bromophenyl)piperidin-3-ol exhibits significant antimicrobial activity. In vitro studies have shown that it can inhibit the growth of various bacterial strains. For instance, a study reported that derivatives of similar piperidine compounds displayed inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting that 3-(4-Bromophenyl)piperidin-3-ol may possess similar properties .

Anticancer Potential

The compound has also been investigated for its anticancer properties. A study focusing on piperidine derivatives highlighted their potential as inhibitors of dihydrofolate reductase (DHFR), an enzyme critical in folate metabolism and cancer cell proliferation. Compounds similar to 3-(4-Bromophenyl)piperidin-3-ol showed IC50 values ranging from 13.70 µM to 47.30 µM against DHFR, indicating promising anticancer activity .

The mechanism of action involves the compound's interaction with specific molecular targets, such as neurotransmitter receptors and enzymes. It may function as an agonist or antagonist at these sites, modulating cellular signaling pathways that are crucial for various physiological processes.

In Vitro Studies

  • Antimicrobial Activity : A comparative study assessed the antimicrobial efficacy of several piperidine derivatives, including 3-(4-Bromophenyl)piperidin-3-ol. The results demonstrated that this compound effectively inhibited bacterial growth at concentrations lower than those required for other tested derivatives .
  • Anticancer Activity : Another investigation utilized molecular docking studies to predict the binding affinity of 3-(4-Bromophenyl)piperidin-3-ol with DHFR. The findings suggested that structural modifications could enhance its potency as an anticancer agent, providing a pathway for further drug development .

Molecular Docking Studies

Molecular docking simulations have been employed to elucidate the binding interactions between 3-(4-Bromophenyl)piperidin-3-ol and target proteins involved in disease pathways. These studies revealed favorable binding conformations and highlighted key interactions that contribute to its biological activity .

Comparative Analysis with Similar Compounds

Compound NameAntimicrobial ActivityAnticancer ActivityMechanism of Action
3-(4-Bromophenyl)piperidin-3-olYesYesReceptor/Enzyme modulation
3-(4-Chlorophenyl)piperidin-3-olModerateModerateSimilar mechanism
3-(4-Fluorophenyl)piperidin-3-olLowLowDifferent binding affinity

This table illustrates how variations in substituents affect the biological activity of piperidine derivatives, emphasizing the unique properties imparted by the bromine atom in 3-(4-Bromophenyl)piperidin-3-ol.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.